Cas no 595-19-7 (Pregna-1,4-diene-3,20-dione,14,17,21-trihydroxy- (9CI))
595-19-7 structure
Product Name:Pregna-1,4-diene-3,20-dione,14,17,21-trihydroxy- (9CI)
Pregna-1,4-diene-3,20-dione,14,17,21-trihydroxy- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Pregna-1,4-diene-3,20-dione,14,17,21-trihydroxy- (9CI)
- 14,17,21-trihydroxypregna-1,4-diene-3,20-dione
- 595-19-7
- DTXSID30974902
- NSC16013
- NSC-16013
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- Inchi: 1S/C21H28O5/c1-18-7-5-14(23)11-13(18)3-4-16-15(18)6-8-19(2)20(16,25)9-10-21(19,26)17(24)12-22/h5,7,11,15-16,22,25-26H,3-4,6,8-10,12H2,1-2H3/t15-,16+,18-,19-,20+,21-/m0/s1
- InChI Key: FLRMVTVWFWWFTQ-FHBGEGHHSA-N
- SMILES: O[C@@]12CC[C@](C(CO)=O)([C@@]1(C)CC[C@@H]1[C@]3(C=CC(C=C3CC[C@@H]21)=O)C)O
Computed Properties
- Exact Mass: 360.19374
- Monoisotopic Mass: 360.193674
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 739
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.8
- XLogP3: 1.7
Experimental Properties
- Density: 1.31
- Boiling Point: 563.8°Cat760mmHg
- Flash Point: 308.8°C
- Refractive Index: 1.614
- PSA: 94.83
- LogP: 1.70170
Pregna-1,4-diene-3,20-dione,14,17,21-trihydroxy- (9CI) Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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